Cas no 1005474-88-3 (5-Fluoro-6-methylpyridine-2-carboxylic acid)

• Product Name: 5-Fluoro-6-methylpyridine-2-carboxylic acid
• CAS No: 1005474-88-3
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD11040267
• CID: 1028068
• PubChem ID: 55265268
• Update Time: 2025-10-30

5-Fluoro-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-methylpyridine-2-carboxylic acid
• 5-Fluoro-6-methyl-2-pyridinecarboxylic acid
• 5-Fluoro-6-methylpicolinic acid
• BCP26442
• 0227AA
• AB62793
• ST2412021
• 2-PYRIDINECARBOXYLIC ACID, 5-FLUORO-6-METHYL-
• DTXSID00717126
• 1005474-88-3
• AKOS006308596
• DS-12896
• SCHEMBL17785204
• O11440
• 5-Fluoro-6-methylpyridine-2-carboxylicacid
• A15049
• CS-W022384
• MFCD11040267

• MDL： MFCD11040267
• Inchi： 1S/C7H6FNO2/c1-4-5(8)2-3-6(9-4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： ZJEGUWBJHQZLDE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)N=C1C

Computed Properties

• Exact Mass: 155.03800
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.2

Experimental Properties

• Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.8±35.0 ºC (760 Torr),
• Flash Point: 116.4±25.9 ºC,
• Solubility: Slightly soluble (8.1 g/l) (25 º C),
• PSA: 50.19000
• LogP: 1.22730

Additional information on 5-Fluoro-6-methylpyridine-2-carboxylic acid

Research Brief on 5-Fluoro-6-methylpyridine-2-carboxylic acid (CAS: 1005474-88-3): Recent Advances and Applications

5-Fluoro-6-methylpyridine-2-carboxylic acid (CAS: 1005474-88-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antiviral agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Fluoro-6-methylpyridine-2-carboxylic acid as a building block for the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's unique structural features, including the fluorine atom at the 5-position and the methyl group at the 6-position, were found to enhance binding affinity and selectivity towards BTK, a critical target in autoimmune diseases and B-cell malignancies. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity with IC50 values in the nanomolar range, paving the way for further optimization and preclinical evaluation.

Another significant application of 5-Fluoro-6-methylpyridine-2-carboxylic acid was reported in the context of antiviral drug discovery. A research team from the University of California, San Francisco, utilized this compound as a precursor for the synthesis of broad-spectrum antiviral agents targeting RNA-dependent RNA polymerases (RdRp). The incorporation of the fluorinated pyridine moiety was shown to improve metabolic stability and bioavailability, addressing a common challenge in antiviral drug development. Preliminary results indicated promising activity against several RNA viruses, including SARS-CoV-2 and influenza A, suggesting its potential utility in pandemic preparedness.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 5-Fluoro-6-methylpyridine-2-carboxylic acid to meet the growing demand for high-purity batches. A study in Organic Process Research & Development detailed a scalable and cost-effective route involving palladium-catalyzed cross-coupling reactions, achieving yields exceeding 85% with minimal byproducts. This development is particularly relevant for industrial-scale applications, where efficiency and reproducibility are paramount.

In conclusion, 5-Fluoro-6-methylpyridine-2-carboxylic acid (CAS: 1005474-88-3) continues to emerge as a valuable scaffold in medicinal chemistry, with recent studies underscoring its potential in kinase inhibitor and antiviral drug development. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its therapeutic applications. Future directions may include exploration of its utility in other disease areas, such as oncology and neurodegenerative disorders, as well as the development of more sustainable synthetic methodologies.